1,10-Phenanthroline-5,6-diol

• CAS No.: 54258-43-4
• Molecular Formula: C12H8N2O2
• Molecular Weight: 212.20 g/mol
• IUPAC Name: 1,10-phenanthroline-5,6-diol
• InChI: InChI=1S/C12H8N2O2/c15-11-7-3-1-5-13-9(7)10-8(12(11)16)4-2-6-14-10/h1-6,15-16H
• InChI Key: JDVMJFIBTWIYJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C3=C(C=CC=N3)C(=C2O)O)N=C1

Description

1,10-Phenanthroline-5,6-diol is a useful research compound. Its molecular formula is C12H8N2O2 and its molecular weight is 212.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1 g of 1,10-phenanthroline-5,6-dione (reagent; manufactured and sold by Sigma-Aldrich Co., U.S.A.) and 0.691 g of dithioxamide (reagent; manufactured and sold by Tokyo Kasei Kogyo Co., Ltd., Japan) were added to 40 ml of ethanol, and the resultant mixture was refluxed under heating in an atmosphere of air for 13 hours. The resultant reaction mixture was allowed to cool to room temperature, and subjected to a suction filtration using a filter paper (pore diameter: 1 μm), thereby obtaining powders. For removing substances remaining unreacted in the obtained powders, the powders were washed with 100 ml of chloroform at room temperature while stirring, followed by a suction filtration using a filter paper (pore diameter: 1 μm), thereby obtaining 0.759 g of 5,6-dihydroxy-1,10-phenanthroline in the form of powders.